Cas no 255389-59-4 (7-Amino-2-methylpyrazolo1,5-Apyrimidine-6-carbonitrile)

• Product Name: 7-Amino-2-methylpyrazolo1,5-Apyrimidine-6-carbonitrile
• CAS No: 255389-59-4
• MF: C₈H₇N₅
• MW: 173.174679994583
• MDL: MFCD00206563
• CID: 1088297
• PubChem ID: 1277038
• Update Time: 2025-11-02

7-Amino-2-methylpyrazolo1,5-Apyrimidine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-amino-2-methylpyrazolo[1,5-a]pyrimidine-6-carbonitrile
• J-016040
• AS-70175
• AKOS000297057
• MFCD00206563
• 255389-59-4
• CS-0035975
• DA-35837
• EN300-33525
• STL099212
• AM803590
• A919451
• 7-amino-2-methylpyrazolo[1,5-a]pyrimidine-6-carbonitrile(SALTDATA: FREE)
• Z57708539
• 7-Amino-2-methylpyrazolo1,5-Apyrimidine-6-carbonitrile

• MDL： MFCD00206563
• Inchi： 1S/C8H7N5/c1-5-2-7-11-4-6(3-9)8(10)13(7)12-5/h2,4H,10H2,1H3
• InChI Key： ATXOXIDCIBXBCS-UHFFFAOYSA-N
• SMILES： N12C(=C(C#N)C=NC1=CC(C)=N2)N

Computed Properties

• Exact Mass: 173.07014524g/mol
• Monoisotopic Mass: 173.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 7-Amino-2-methylpyrazolo1,5-Apyrimidine-6-carbonitrile

7-Amino-2-methylpyrazolo[1,5-A]pyrimidine-6-carbonitrile (CAS No. 255389-59-4): A Versatile Heterocyclic Compound with Expanding Applications

7-Amino-2-methylpyrazolo[1,5-A]pyrimidine-6-carbonitrile (CAS No. 255389-59-4) is an important nitrogen-containing heterocyclic compound that has garnered significant attention in pharmaceutical research and material science. This pyrazolopyrimidine derivative features a unique fused ring system combining pyrazole and pyrimidine moieties, making it a valuable scaffold for various applications.

The molecular structure of 7-Amino-2-methylpyrazolo[1,5-A]pyrimidine-6-carbonitrile contains multiple reactive sites that enable diverse chemical modifications. The presence of both amino and cyano functional groups on the pyrimidine ring provides excellent opportunities for further derivatization, which is particularly valuable in drug discovery programs. Recent studies have shown that this heterocyclic building block can serve as a key intermediate in the synthesis of potential kinase inhibitors, a hot topic in cancer research.

In pharmaceutical applications, 7-Amino-2-methylpyrazolo[1,5-A]pyrimidine-6-carbonitrile has shown promise as a precursor for bioactive molecules. Researchers are particularly interested in its potential to create selective enzyme inhibitors, addressing one of the most searched topics in medicinal chemistry: "how to design selective drugs with fewer side effects." The compound's rigid structure and hydrogen bonding capabilities make it an attractive candidate for targeting specific protein binding sites.

The material science field has also explored applications of this nitrogen-rich compound. Its conjugated π-system and electron-withdrawing cyano group contribute to interesting electronic properties, making it potentially useful in organic electronics. This aligns with current trends in sustainable materials and the search for "organic semiconductor alternatives" to traditional silicon-based components.

From a synthetic chemistry perspective, 7-Amino-2-methylpyrazolo[1,5-A]pyrimidine-6-carbonitrile offers several advantages. Its relatively straightforward synthesis from commercially available starting materials makes it accessible for various research applications. The compound's stability under standard conditions is another positive attribute frequently mentioned in chemical forums discussing "stable heterocyclic intermediates."

Recent patent literature reveals growing interest in pyrazolo[1,5-A]pyrimidine derivatives, with 255389-59-4 appearing as a key intermediate in several applications. This reflects the broader trend in pharmaceutical innovation where researchers are actively searching for "novel heterocyclic scaffolds" to overcome drug resistance and improve therapeutic efficacy.

Quality control of 7-Amino-2-methylpyrazolo[1,5-A]pyrimidine-6-carbonitrile typically involves HPLC analysis to ensure purity, addressing another common concern in chemical procurement: "how to verify compound purity." The compound's distinct UV absorption characteristics facilitate analytical monitoring during synthetic processes.

Environmental considerations regarding nitrogen-containing heterocycles have led to increased research into green chemistry approaches for compounds like 255389-59-4. This responds to the growing demand for "sustainable synthetic methods" in the chemical industry, a topic frequently searched by environmentally conscious researchers.

Storage and handling of 7-Amino-2-methylpyrazolo[1,5-A]pyrimidine-6-carbonitrile require standard laboratory precautions. The compound's stability profile makes it suitable for long-term storage when kept under appropriate conditions, addressing practical questions about "chemical storage best practices" commonly searched by laboratory personnel.

The market for specialty heterocyclic compounds like 7-Amino-2-methylpyrazolo[1,5-A]pyrimidine-6-carbonitrile has shown steady growth, particularly in the pharmaceutical and agrochemical sectors. This growth mirrors the increasing investment in "small molecule drug discovery" and "crop protection chemicals," two areas where this compound shows significant potential.

Future research directions for 255389-59-4 may explore its use in combination therapies and multi-target drugs, addressing the popular search topic of "combination drug strategies." The compound's modular structure allows for systematic variation, enabling structure-activity relationship studies that are fundamental to modern drug development.

In conclusion, 7-Amino-2-methylpyrazolo[1,5-A]pyrimidine-6-carbonitrile (CAS No. 255389-59-4) represents a valuable chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic accessibility position it as an important building block in contemporary research, particularly in areas addressing current challenges in medicinal chemistry and materials science.